Cas no 808112-77-8 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobenzoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobenzoic acid
• CAS No: 808112-77-8
• MF: C₂₅H₂₂N₂O₅
• MW: 430.452586650848
• CID: 1802567
• PubChem ID: 66966513
• Update Time: 2025-04-21

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]acetyl]methylamino]-
• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylacetamidobenzoic acid
• 808112-77-8
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylacetamido]benzoic acid
• SCHEMBL1252183
• EN300-1488255

• Inchi： 1S/C25H22N2O5/c1-27(17-12-10-16(11-13-17)24(29)30)23(28)14-26-25(31)32-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,22H,14-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： QJLQETGJJUEZFJ-UHFFFAOYSA-N
• SMILES： O(C(NCC(N(C)C1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 430.15287181g/mol
• Monoisotopic Mass: 430.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes